3-[(2-Methylpyridin-4-yl)oxymethyl]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide

• IUPAC Name: 3-[(2-methylpyridin-4-yl)oxymethyl]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• InChI: InChI=1S/C20H22F3N3O2/c1-14-11-16(8-9-24-14)28-13-15-5-4-10-26(12-15)19(27)25-18-7-3-2-6-17(18)20(21,22)23/h2-3,6-9,11,15H,4-5,10,12-13H2,1H3,(H,25,27)
• InChI Key: VUAINFNAUSTXOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OCC2CCCN(C2)C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C20H22F3N3O2
• Molecular Weight: 393.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyridine ring, a trifluoromethyl group, and a carboxamide group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central piperidine ring. The presence of the trifluoromethyl group could introduce significant electronegativity, potentially influencing the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the pyridine ring could participate in electrophilic substitution reactions, while the carboxamide group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, influencing its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended for use as a pharmaceutical, it would interact with biological targets in the body.